Cas no 1933679-70-9 ((1S)-2-amino-1-{bicyclo2.2.1heptan-2-yl}ethan-1-ol)

• Product Name: (1S)-2-amino-1-{bicyclo2.2.1heptan-2-yl}ethan-1-ol
• CAS No: 1933679-70-9
• Molecular Formula: C₉H₁₇NO
• Molecular Weight: 155.237382650375
• CID: 5896421
• PubChem ID: 130640151

(1S)-2-amino-1-{bicyclo2.2.1heptan-2-yl}ethan-1-ol Properties

Names and Identifiers

• (1S)-2-amino-1-{bicyclo2.2.1heptan-2-yl}ethan-1-ol
• (1S)-2-amino-1-{bicyclo[2.2.1]heptan-2-yl}ethan-1-ol
• EN300-1745206
• 1933679-70-9

• InChIKey： QVFSOAGZAXKYPR-RLKGBJSKSA-N
• Inchi： 1S/C9H17NO/c10-5-9(11)8-4-6-1-2-7(8)3-6/h6-9,11H,1-5,10H2/t6?,7?,8?,9-/m1/s1
• SMILES： O[C@H](CN)C1CC2CCC1C2

Computed Properties

• Exact Mass: 155.131014166g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 155.131014166g/mol
• Heavy Atom Count: 11
• Complexity: 149
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids